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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonylurea

CAS No.: 22663-37-2

Cat. No.: B1214285

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, biological

activity, and potential applications of 4-Chlorobenzenesulfonylurea. It is designed to be a

valuable resource for professionals in the fields of medicinal chemistry, pharmacology, and

drug development, offering both foundational knowledge and practical insights.

Core Chemical Identity and Physicochemical
Properties
4-Chlorobenzenesulfonylurea, with the CAS registry number 22663-37-2, is a sulfonylurea

compound. The sulfonylurea functional group is a cornerstone in various therapeutic agents,

most notably in the management of type 2 diabetes mellitus.

Table 1: Chemical Identifiers and Properties of 4-Chlorobenzenesulfonylurea
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Property Value Source(s)

CAS Number 22663-37-2 [1][2]

IUPAC Name (4-chlorobenzenesulfonyl)urea [1][2]

Synonyms

4-Chlorophenylsulfonylurea, N-

(4-Chlorophenylsulfonyl)urea,

p-Chlorobenzenesulfonylurea

[3]

Molecular Formula C₇H₇ClN₂O₃S [1][4]

Molecular Weight 234.66 g/mol [3][4]

SMILES
NC(=O)NS(=O)

(=O)C1=CC=C(Cl)C=C1
[1]

InChI Key
AZEPYUPSYWCRBG-

UHFFFAOYSA-N
[1][5]

Appearance
White to almost white powder

or crystal
[3]

Melting Point 167.0 to 171.0 °C [3][6]

Density (Predicted) 1.535 ± 0.06 g/cm³ [3][6]

pKa (Predicted) 4.53 ± 0.10 [3]

It is important to note that while predicted values for properties like pKa are useful for initial

assessments, experimentally determined values are crucial for applications in drug

development, such as formulation and pharmacokinetic modeling.[7][8]

Synthesis of 4-Chlorobenzenesulfonylurea
The synthesis of sulfonylureas can be achieved through several established chemical routes. A

common and direct method involves the reaction of a sulfonamide with an isocyanate. For 4-
Chlorobenzenesulfonylurea, this would involve the reaction of 4-chlorobenzenesulfonamide

with an isocyanate precursor.

Representative Synthetic Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39508273/
https://pubmed.ncbi.nlm.nih.gov/17406624/
https://pubmed.ncbi.nlm.nih.gov/39508273/
https://pubmed.ncbi.nlm.nih.gov/17406624/
https://pubmed.ncbi.nlm.nih.gov/7495842/
https://pubmed.ncbi.nlm.nih.gov/39508273/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399259/
https://pubmed.ncbi.nlm.nih.gov/7495842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399259/
https://pubmed.ncbi.nlm.nih.gov/39508273/
https://pubmed.ncbi.nlm.nih.gov/39508273/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11613454/
https://pubmed.ncbi.nlm.nih.gov/7495842/
https://pubmed.ncbi.nlm.nih.gov/7495842/
https://pubmed.ncbi.nlm.nih.gov/22145585/
https://pubmed.ncbi.nlm.nih.gov/7495842/
https://pubmed.ncbi.nlm.nih.gov/22145585/
https://pubmed.ncbi.nlm.nih.gov/7495842/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c7412fee301c932ec78bdf/original/experiment-stands-corrected-accurate-prediction-of-the-aqueous-p-ka-values-of-sulfonamide-drugs-using-equilibrium-bond-lengths.pdf
https://www.researchgate.net/publication/333471639_Experiment_stands_corrected_accurate_prediction_of_the_aqueous_p_K_a_values_of_sulfonamide_drugs_using_equilibrium_bond_lengths
https://www.benchchem.com/product/b1214285/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chlorobenzenesulfonylurea-cas-22663-37-2
https://www.benchchem.com/product/b1214285/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chlorobenzenesulfonylurea-cas-22663-37-2
https://www.benchchem.com/product/b1214285/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-chlorobenzenesulfonylurea-cas-22663-37-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Product

4-Chlorobenzenesulfonamide

Nucleophilic Addition

Isocyanate Precursor (e.g., Sodium Isocyanate)

4-Chlorobenzenesulfonylurea

Click to download full resolution via product page

Caption: General synthetic scheme for 4-Chlorobenzenesulfonylurea.

Detailed Experimental Protocol (Adapted from General
Sulfonylurea Synthesis)
This protocol is a representative example adapted from established methods for sulfonylurea

synthesis.[9] Researchers should optimize conditions based on their specific laboratory setup

and available reagents.

Materials:

4-Chlorobenzenesulfonyl chloride

Urea

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve urea (1.0

equivalent) in anhydrous pyridine. Cool the mixture to 0 °C in an ice bath with stirring.

Addition of Sulfonyl Chloride: Dissolve 4-chlorobenzenesulfonyl chloride (1.1 equivalents) in

anhydrous DCM and add it to the dropping funnel. Add the sulfonyl chloride solution

dropwise to the stirred urea solution over 30-60 minutes, maintaining the temperature at 0

°C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 12-18 hours.

Work-up:

Cool the reaction mixture in an ice bath and quench by the slow addition of 1 M HCl to

neutralize the pyridine.

Transfer the mixture to a separatory funnel and extract with DCM.

Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution,

and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield pure 4-Chlorobenzenesulfonylurea.

Mechanism of Action and Biological Activity
The primary and most well-characterized mechanism of action for sulfonylureas is the

modulation of ATP-sensitive potassium (KATP) channels in pancreatic β-cells.[10][11]

Signaling Pathway: Sulfonylurea-Induced Insulin
Secretion
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Caption: Mechanism of sulfonylurea-induced insulin secretion.
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This pathway highlights how 4-Chlorobenzenesulfonylurea, by binding to the sulfonylurea

receptor 1 (SUR1) subunit of the KATP channel, initiates a cascade of events leading to insulin

release.[11][12] This is the fundamental mechanism behind the use of sulfonylureas in treating

type 2 diabetes.

Broader Biological Activity Profile
Beyond its expected role as a potential modulator of insulin secretion, 4-
Chlorobenzenesulfonylurea has been included in the Tox21 10K compound library, a large-

scale screening program to assess the toxicological potential of a diverse range of chemicals.

[13][14][15] The publicly available data from these high-throughput screening assays can

provide valuable insights into the off-target effects and potential alternative therapeutic

applications of this compound. Researchers are encouraged to consult the Tox21 data browser

for specific assay results for CAS 22663-37-2.[16]

Recent research has also explored the potential of other sulfonylurea derivatives as

antimicrobial and anticancer agents.[1][6][17][18][19] While specific data for 4-
Chlorobenzenesulfonylurea in these contexts is limited, the general findings suggest that the

sulfonylurea scaffold is a promising starting point for the development of novel therapeutics in

these areas.

Applications in Drug Discovery and Development
The structural features of 4-Chlorobenzenesulfonylurea make it a valuable building block in

medicinal chemistry, particularly in the context of multicomponent reactions.

Multicomponent Reactions (MCRs)
MCRs, such as the Ugi four-component reaction, are powerful tools in drug discovery for the

rapid generation of diverse chemical libraries.[2][20] 4-Chlorobenzenesulfonylurea, with its

reactive functional groups, can potentially serve as a key component in such reactions to

synthesize complex molecules with a wide range of biological activities.

Representative Ugi Four-Component Reaction Workflow
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Caption: General workflow of the Ugi four-component reaction.[21]

While a specific protocol for the use of 4-Chlorobenzenesulfonylurea in an Ugi reaction is not

readily available, its structure suggests it could potentially be used as a component to introduce

the 4-chlorobenzenesulfonyl moiety into the final product, thereby creating novel compounds

for biological screening.

Analytical Methods
The detection and quantification of 4-Chlorobenzenesulfonylurea in various matrices, such

as biological fluids or reaction mixtures, can be achieved using standard analytical techniques.

High-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) is a

powerful and commonly used method for the analysis of sulfonylureas and other small

molecules.

Safety and Handling
As with all chemicals, 4-Chlorobenzenesulfonylurea should be handled with appropriate

safety precautions in a laboratory setting. It is recommended to consult the Safety Data Sheet
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(SDS) for detailed information on handling, storage, and disposal.

Conclusion
4-Chlorobenzenesulfonylurea is a compound with a well-defined chemical structure and

belongs to the pharmacologically significant class of sulfonylureas. While its primary expected

biological activity is related to the modulation of KATP channels and insulin secretion, its

potential as a building block in multicomponent reactions for drug discovery and the emerging

interest in the broader biological activities of sulfonylureas make it a compound of interest for

further investigation. This guide provides a solid foundation for researchers and drug

development professionals to understand and utilize 4-Chlorobenzenesulfonylurea in their

work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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